3-(Benzo[b]thiophen-3-yl)-2-oxopropyl Acetate

• CAS No.: 851547-66-5
• Molecular Formula: C13H12O3S
• Molecular Weight: 248.30 g/mol
• IUPAC Name: [3-(1-benzothiophen-3-yl)-2-oxopropyl] acetate
• InChI: InChI=1S/C13H12O3S/c1-9(14)16-7-11(15)6-10-8-17-13-5-3-2-4-12(10)13/h2-5,8H,6-7H2,1H3
• InChI Key: OTFRKBBYSIHMTR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCC(=O)CC1=CSC2=CC=CC=C21

Description

3-(Benzo[b]thiophen-3-yl)-2-oxopropyl Acetate is a useful research compound. Its molecular formula is C13H12O3S and its molecular weight is 248.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

The procedure described above for the synthesis of 3-(3,4-dichlorophenyl)-2-oxopropyl acetate was followed, reacting 1-(benzo[b]thiophen-3-yl)-3-chloropropan-2-one (0.661 g, 2.94 mmol) with acetic acid (0.34 mL, 0.35 g, 5.9 mmol) and triethylamine (0.82 mL, 0.59 g, 5.9 mmol). Flash chromatography over silica gel (10-40% ethyl acetate in hexanes) gave pure product (0.372 g, 51% yield): 1H NMR (400 MHz, CDCl3) δ 2.14 (s, 3H) 3.98 (s, 2H) 4.71 (s, 2H) 7.34-7.44 (m, 3H) 7.67-7.70 (m, 1H) 7.86-7.89 (m, 1H).